Cas no 898768-56-4 ( )

• Product Name: &nbsp
• CAS No: 898768-56-4
• MF: C₁₆H₁₂F₄O
• MW: 296.259498596191
• MDL: MFCD03843587
• CID: 867858
• PubChem ID: 24726196
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
• 3-(4-FLUOROPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
• MFCD03843587
• DTXSID00644589
• AKOS016021799
• 898768-56-4
•  

• MDL： MFCD03843587
• Inchi： 1S/C16H12F4O/c17-12-8-5-11(6-9-12)7-10-15(21)13-3-1-2-4-14(13)16(18,19)20/h1-6,8-9H,7,10H2
• InChI Key： IKUOZXXKNBIZTJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCC1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Exact Mass: 296.08200
• Monoisotopic Mass: 296.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 372.7±42.0 °C at 760 mmHg
• Flash Point: 142.4±22.1 °C
• PSA: 17.07000
• LogP: 4.66000
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

  Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)